Cas no 1000339-68-3 (2-Chloro-1-methanesulfonyl-4-(trifluoromethyl)benzene)

• Product Name: 2-Chloro-1-methanesulfonyl-4-(trifluoromethyl)benzene
• CAS No: 1000339-68-3
• MF: C₈H₆ClF₃O₂S
• MW: 258.645250797272
• CID: 3159408
• PubChem ID: 20616016
• Update Time: 2025-10-29

2-Chloro-1-methanesulfonyl-4-(trifluoromethyl)benzene Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-1-methanesulfonyl-4-(trifluoromethyl)benzene
• SCHEMBL16770865
• 3-Chloro-4-methylsulfonylbenzotrifluoride
• BS-26339
• DTXSID401210496
• AKOS026672369
• 1000339-68-3
• 2-chloro-1-methylsulfonyl-4-(trifluoromethyl)benzene
• CS-0439504
• MFCD09264544
• ZNAYXQXSMUXTSB-UHFFFAOYSA-N
• 3-chloro-4-(methylsulphonyl)benzotrifluoride
• 2-chloro-1-(methylsulfonyl)-4-(trifluoromethyl)benzene

• MDL： MFCD09264544
• Inchi： 1S/C8H6ClF3O2S/c1-15(13,14)7-3-2-5(4-6(7)9)8(10,11)12/h2-4H,1H3
• InChI Key： ZNAYXQXSMUXTSB-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(F)(F)F)C=CC=1S(C)(=O)=O

Computed Properties

• Exact Mass: 257.9729128Da
• Monoisotopic Mass: 257.9729128Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 320
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 42.5Ų

Additional information on 2-Chloro-1-methanesulfonyl-4-(trifluoromethyl)benzene

2-Chloro-1-methanesulfonyl-4-(trifluoromethyl)benzene (CAS No. 1000339-68-3): An Overview of Its Properties and Applications

2-Chloro-1-methanesulfonyl-4-(trifluoromethyl)benzene (CAS No. 1000339-68-3) is a versatile organic compound with a unique molecular structure that has garnered significant attention in the fields of chemistry, pharmaceuticals, and materials science. This compound, characterized by its chlorine, methanesulfonyl, and trifluoromethyl functional groups, exhibits a range of chemical properties that make it valuable for various applications.

The molecular formula of 2-Chloro-1-methanesulfonyl-4-(trifluoromethyl)benzene is C₉H₆ClF₃O₂S, and its molecular weight is approximately 264.69 g/mol. The compound's structure includes a benzene ring substituted with a chlorine atom at the 2-position, a methanesulfonyl group at the 1-position, and a trifluoromethyl group at the 4-position. These functional groups contribute to the compound's unique chemical and physical properties.

In terms of physical properties, 2-Chloro-1-methanesulfonyl-4-(trifluoromethyl)benzene is typically a white or off-white solid at room temperature. It has a melting point in the range of 85-87°C and is soluble in common organic solvents such as dichloromethane, acetone, and dimethyl sulfoxide (DMSO). The compound's solubility in water is limited due to its hydrophobic nature.

The chemical reactivity of 2-Chloro-1-methanesulfonyl-4-(trifluoromethyl)benzene is influenced by its functional groups. The presence of the methanesulfonyl group makes it an excellent leaving group in nucleophilic substitution reactions, while the trifluoromethyl group imparts enhanced stability and lipophilicity to the molecule. These properties make it useful as an intermediate in the synthesis of more complex organic compounds.

In the pharmaceutical industry, 2-Chloro-1-methanesulfonyl-4-(trifluoromethyl)benzene has shown promise as a building block for the development of new drugs. Recent studies have explored its potential in the synthesis of compounds with anti-inflammatory, antiviral, and anticancer activities. For instance, researchers have utilized this compound to synthesize novel derivatives with improved pharmacological profiles and reduced side effects.

A study published in the Journal of Medicinal Chemistry highlighted the use of 2-Chloro-1-methanesulfonyl-4-(trifluoromethyl)benzene in the development of potent inhibitors for specific enzymes involved in cancer progression. The trifluoromethyl group was found to enhance the binding affinity of these inhibitors to their target proteins, leading to more effective therapeutic outcomes.

In addition to its pharmaceutical applications, 2-Chloro-1-methanesulfonyl-4-(trifluoromethyl)benzene has also been investigated for its use in materials science. Its unique combination of functional groups makes it suitable for the synthesis of advanced materials with tailored properties. For example, researchers have explored its potential in the development of polymer-based materials with enhanced thermal stability and mechanical strength.

The environmental impact of 2-Chloro-1-methanesulfonyl-4-(trifluoromethyl)benzene is another area of interest. Studies have shown that proper handling and disposal practices are essential to minimize any potential environmental risks associated with this compound. Efforts are ongoing to develop more sustainable synthetic routes for its production, aiming to reduce waste generation and energy consumption.

In conclusion, 2-Chloro-1-methanesulfonyl-4-(trifluoromethyl)benzene (CAS No. 1000339-68-3) is a multifaceted compound with a wide range of applications in chemistry, pharmaceuticals, and materials science. Its unique molecular structure and chemical properties make it a valuable intermediate for the synthesis of advanced materials and pharmaceuticals. Ongoing research continues to uncover new possibilities for this compound, further highlighting its significance in various scientific fields.